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Compound Focus: Magnesium arsenate

CAS No.: 10103-50-1

Cat. No.: S1536623

Chemical Identification and Properties

Magnesium arsenate is an inorganic compound that was historically used as an insecticide and wood
preservative. Its use has declined due to significant toxicity concerns, and it is now primarily of interest for

research and specific industrial applications under strict controls [1] [2].

Physical and Chemical Properties: The table below summarizes the key properties of magnesium

arsenate.
Property Value / Description
Chemical As2Mgs [1] [3]
Formula
IUPAC Name Magnesium arsenate [4]
CAS Number 10103-50-1 [4] [3]
Appearance White crystalline powder [1] [4]
Molecular 350.753 g/mol [1]
Weight
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Property

Density

Crystal Structure

Solubility in
Water

Stability

Value |/ Description

2.60-2.61 g/cm? [1]

Monoclinic [1]

Insoluble [1] [4] [3]

Stable under normal conditions but decomposes upon heating to release toxic
arsenic fumes [1] [3]

Hazard and Safety Classification

Magnesium arsenate is a highly hazardous substance and must be handled with extreme caution. The

following table outlines its primary hazard classifications.

Hazard Aspect

Classification

GHS
Classification

Human Toxicity

Health Effects

Environmental
Hazard

UN Number

DOT Hazard Label

Danger [3]

Highly toxic by ingestion, inhalation, and skin absorption; Confirmed human

carcinogen [1] [3].

Can cause damage to the gastrointestinal tract, organs, and peripheral nervous
system; Suspected of damaging fertility or the unborn child [3].

Very toxic to aquatic life with long-lasting effects [3].

1622 [4] [3]

Poison [4]

Safety Protocols for Handling
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¢ Personal Protective Equipment (PPE): Wear a positive pressure self-contained breathing

apparatus (SCBA) and chemical protective clothing specifically recommended for toxic substances [4]
[3]. Use protective gloves, eye protection (face shield), and closed-system ventilation to prevent any
exposure [3].

e Engineering Controls: Operations should be conducted within a closed system under local exhaust

ventilation. Do not allow the formation of a dust cloud [3].

e Hygiene Measures: Do not eat, drink, or smoke in areas where the chemical is handled. Wash
hands thoroughly before eating. Do not take working clothes home [3].

e First Aid:

o

[e]

Inhalation: Move to fresh air and seek immediate medical attention [3].

Skin Contact: Remove contaminated clothing, rinse skin with water and soap, and seek
medical attention [3].

Eye Contact: Rinse cautiously with water for several minutes, remove contact lenses if
possible, and refer for medical attention [3].

Ingestion: Rinse mouth and refer immediately for medical attention. Do not induce vomiting
unless directed by medical personnel [3].

Manufacturing Process and Experimental Protocol

The industrial synthesis of magnesium arsenate involves a reaction between magnesium carbonate and

arsenic acid [1] [5].

Workflow for Magnhesium Arsenate Preparation

The following diagram illustrates the core preparation workflow, highlighting critical safety and quality

control stages:
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Safety & PPE Check

Prepare Raw Materials:
- Magnesium Carbonate
- Arsenic Acid

Reaction Stage:
MgCO3 + H3AsO4 — Mg3(As04)2

G:iltration & SeparatiorD

:

Quality Control

Safe Packaging & Labeling Toxic Waste Disposal

Click to download full resolution via product page
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Detailed Step-by-Step Protocol

o Safety and Preparation:

o Before starting, ensure all personnel have donned appropriate PPE and that the fume hood or
closed-system reactor is operational [3].

o Have materials for spill containment (dry sand or other non-combustible material) readily
available. Never use a domestic vacuum cleaner for spill cleanup; only use specialized
industrial HEPA-filtered equipment [3].

¢ Reaction:

o In a controlled environment, introduce a stoichiometric quantity of magnesium carbonate
(MgCO:s) to a reactor vessel.

o Slowly add a solution of arsenic acid (HsAsOa) with continuous agitation.

o The reaction proceeds as follows: MgCOs + H3AsO4 — Mgs3(AsOa)2 + CO2 + H20 (Note: This is
a simplified representation; the actual balanced equation may require specific conditions and
ratios) [1] [5].

o Control the reaction temperature and monitor for gas (COz) evolution.

e Filtration and Washing:

o Once the reaction is complete, the slurry containing the precipitated magnesium arsenate is
transferred to a vacuum or pressure filtration system [1].

o Separate the solid product from the liquid phase.

o Wash the precipitate with water to remove any soluble impurities.

e Drying and Milling:

o Transfer the wet filter cake to a drying oven or tray.

o Dry at a controlled temperature to avoid decomposition. The final product is a white crystalline
powder [1].

o If a specific particle size is required, the dried product can be processed through a milling or
powder processing apparatus [1].

¢ Quality Control:

o Analyze the final product using techniques like X-ray diffraction (XRD) for crystal structure
verification and inductively coupled plasma (ICP) spectroscopy to confirm chemical composition
and purity.

© 2026 Smolecule. All rights reserved. 5/7 Tech Support


https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=1209&p_version=2
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=1209&p_version=2
https://www.procurementresource.com/reports/magnesium-arsenate-manufacturing-plant-project-report
https://www.procurementresource.com/production-cost-report-store/magnesium-arsenate
https://www.smolecule.com/products/s1536623?utm_src=pdf-body
https://www.procurementresource.com/reports/magnesium-arsenate-manufacturing-plant-project-report
https://www.procurementresource.com/reports/magnesium-arsenate-manufacturing-plant-project-report
https://www.procurementresource.com/reports/magnesium-arsenate-manufacturing-plant-project-report
https://www.smolecule.com/products/s1536623?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Historical and Regulatory Application in Agriculture

While once used as an insecticide, particularly against the Mexican Bean Beetle, the application of
magnesium arsenate in agriculture has largely been abandoned due to the high toxicity of arsenic and the

availability of safer alternatives [2].

Regulatory Information:

¢ Arsenic and its compounds are subject to strict regulations globally. In the United States, arsenic
compounds are listed as hazardous substances under EPA regulations (CERCLA) and require
reporting if released above specified levels [4].

e ltis classified as a confirmed human carcinogen with an occupational exposure limit (TLV) of 0.01
mg/ms3 (as As) as a time-weighted average (TWA) [3].

Economic and Project Considerations

For researchers evaluating the feasibility of small-scale production for studies, the following cost factors

should be considered, based on industrial project reports [1] [5].

Cost Factor Description

Capital Includes land, factory construction, production machinery (reactors, autoclaves,
Expenditure filters, milling equipment), storage systems, and safety infrastructure (emission
(CAPEX) controls, wastewater treatment) [1].

Operational Dominated by raw material costs (magnesium carbonate, arsenic acid), labor,
Expenditure energy/utilities, maintenance, waste treatment, and ongoing environmental
(OPEX) compliance and safety measures [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Arsenate]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1536623#magnesium-arsenate-insecticide-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.procurementresource.com/reports/magnesium-arsenate-manufacturing-plant-project-report
https://www.procurementresource.com/reports/magnesium-arsenate-manufacturing-plant-project-report
https://m.chemicalbook.com/chemicalproductproperty_ru_cb14865976.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=1209&p_version=2
https://cameochemicals.noaa.gov/report?key=CH3789
https://www.procurementresource.com/production-cost-report-store/magnesium-arsenate
https://www.smolecule.com/products/b1536623#magnesium-arsenate-insecticide-preparation
https://www.smolecule.com/products/b1536623#magnesium-arsenate-insecticide-preparation
https://www.smolecule.com/products/b1536623#magnesium-arsenate-insecticide-preparation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1536623?utm_src=pdf-bulk
https://www.smolecule.com/products/s1536623?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

